molecular formula C9H9ClO B8505655 5-Chlorochroman

5-Chlorochroman

Cat. No. B8505655
M. Wt: 168.62 g/mol
InChI Key: RRQPWPZCHFADGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chlorochroman is a useful research compound. Its molecular formula is C9H9ClO and its molecular weight is 168.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H9ClO

Molecular Weight

168.62 g/mol

IUPAC Name

5-chloro-3,4-dihydro-2H-chromene

InChI

InChI=1S/C9H9ClO/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1,4-5H,2-3,6H2

InChI Key

RRQPWPZCHFADGH-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CC=C2Cl)OC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-chloro-2-(3-hydroxypropyl)phenol (0.56 g; 3 mmol) and triphenylphosphine (1.02 g; 3.90 mmol) in tetrahydrofuran (42 mL) was added diisopropyl azadicarboxylate (0.766 mL; 3.90 mmol), the reaction mixture was stirred at room temperature for 4 h and the volatiles were removed under reduced pressure. Purification by flash chromatography on silica gel using a gradient of ethyl acetate (5-80%) in heptane furnished 0.121 g (24%) of 5-chlorochroman.
Quantity
0.56 g
Type
reactant
Reaction Step One
Quantity
1.02 g
Type
reactant
Reaction Step One
Quantity
42 mL
Type
solvent
Reaction Step One
Yield
24%

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